Cas no 212627-90-2 (Benzoic acid, 3,5-bis[[3,4,5-tris(dodecyloxy)phenyl]methoxy]-)

• Product Name: Benzoic acid, 3,5-bis[[3,4,5-tris(dodecyloxy)phenyl]methoxy]-
• CAS No: 212627-90-2
• MF: C₉₃H₁₆₂O₁₀
• MW: 1440.275411129
• CID: 1399832
• Update Time: 2024-08-16

Benzoic acid, 3,5-bis[[3,4,5-tris(dodecyloxy)phenyl]methoxy]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3,5-bis[[3,4,5-tris(dodecyloxy)phenyl]methoxy]-

• Inchi： 1S/C93H162O10/c1-7-13-19-25-31-37-43-49-55-61-67-96-87-73-82(74-88(97-68-62-56-50-44-38-32-26-20-14-8-2)91(87)100-71-65-59-53-47-41-35-29-23-17-11-5)80-102-85-77-84(93(94)95)78-86(79-85)103-81-83-75-89(98-69-63-57-51-45-39-33-27-21-15-9-3)92(101-72-66-60-54-48-42-36-30-24-18-12-6)90(76-83)99-70-64-58-52-46-40-34-28-22-16-10-4/h73-79H,7-72,80-81H2,1-6H3,(H,94,95)
• InChI Key： ZGJSSLFEAMGYAZ-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC(OCC2=CC(OCCCCCCCCCCCC)=C(OCCCCCCCCCCCC)C(OCCCCCCCCCCCC)=C2)=CC(OCC2=CC(OCCCCCCCCCCCC)=C(OCCCCCCCCCCCC)C(OCCCCCCCCCCCC)=C2)=C1

Computed Properties

• Exact Mass: 1439.21746

Experimental Properties

• Density: 0.957±0.06 g/cm3(Predicted)
• Boiling Point: 1157.8±60.0 °C(Predicted)
• PSA: 111.14
• pka: 3.82±0.10(Predicted)